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Technical Guide: Physical Properties of Crotyl

Mercaptan

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of crotyl
mercaptan (CAS No. 5954-72-3), specifically its boiling point and density. This information is
critical for professionals in drug development and chemical research who require precise data

for reaction modeling, process design, and safety assessments.

Core Physical Properties

Crotyl mercaptan, also known as 2-butene-1-thiol, is an organosulfur compound with the

chemical formula CsHsS. The following table summarizes its key physical properties.

Property Value Conditions
Boiling Point 101.3°C At 760 mmHg
99-102°C (E)-isomer
) Not specified, assumed at
Density 0.862 g/mL N
standard conditions
© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b15372487?utm_src=pdf-interest
https://www.benchchem.com/product/b15372487?utm_src=pdf-body
https://www.benchchem.com/product/b15372487?utm_src=pdf-body
https://www.benchchem.com/product/b15372487?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15372487?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols

While specific experimental protocols for the determination of these exact values for crotyl
mercaptan are not detailed in publicly available literature, standard methodologies for
determining the boiling point and density of liquids are well-established.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. A common and effective method for this determination, especially with small sample
sizes, is the Thiele tube method.

Thiele Tube Method:

o Sample Preparation: A small amount of the liquid sample (less than 1 mL) is placed in a
small test tube. A capillary tube, sealed at one end, is inverted and placed into the test tube
with the open end submerged in the liquid.

o Apparatus Setup: The test tube is attached to a thermometer, ensuring the sample is level
with the thermometer's bulb. This assembly is then placed in a Thiele tube containing a high-
boiling point liquid, such as mineral oil.

e Heating: The side arm of the Thiele tube is gently heated. The design of the tube allows for
the circulation of the oil, ensuring uniform heating.

o Observation: As the temperature rises, a stream of bubbles will emerge from the open end of
the capillary tube. The heating is continued until the bubbling is rapid and continuous.

e Cooling and Measurement: The heat source is then removed. The liquid begins to cool, and
the rate of bubbling will slow down. The boiling point is the temperature at which the bubbling
stops and the liquid is drawn back into the capillary tube.

Density Determination

The density of a liquid is its mass per unit volume. This can be determined using several
methods, with the volumetric flask and balance method being straightforward and accurate.

Volumetric Flask and Balance Method:
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e Mass of Empty Flask: A clean and dry volumetric flask of a known volume (e.g., 10 mL or 25
mL) is weighed on an analytical balance to determine its mass.

« Filling the Flask: The volumetric flask is carefully filled with crotyl mercaptan until the
bottom of the meniscus aligns with the calibration mark on the neck of the flask.

o Mass of Filled Flask: The filled volumetric flask is then re-weighed to determine the
combined mass of the flask and the liquid.

o Calculation: The mass of the liquid is calculated by subtracting the mass of the empty flask
from the mass of the filled flask. The density is then calculated by dividing the mass of the
liquid by the known volume of the flask.

Logical Relationship Diagram

The following diagram illustrates the logical relationship between crotyl mercaptan and its
determined physical properties.

Crotyl Mercaptan Properties

Crotyl Mercaptan
(C4H8S)
CAS: 5954-72-3

Boiling Point
101.3°C @ 760 mmHg

Click to download full resolution via product page

Caption: Logical flow from the chemical entity to its physical properties.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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